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Compound of Interest

Compound Name: Cethexonium bromide

Cat. No.: B155025 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Cethexonium bromide, including detailed operational

and disposal plans.

Chemical Identifier:

Name: Cethexonium bromide

Synonyms: N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide,

Cethexoniumbromide, Biocidan

Molecular Formula: C24H50BrNO

Molecular Weight: 448.6 g/mol

Hazard Identification and Classification
Cethexonium bromide is classified as a hazardous substance with the following GHS

classifications:

Toxic if swallowed (Acute Toxicity, Oral - Category 3)[1]

Causes skin irritation (Skin Corrosion/Irritation - Category 2)[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b155025?utm_src=pdf-interest
https://www.benchchem.com/product/b155025?utm_src=pdf-body
https://www.benchchem.com/product/b155025?utm_src=pdf-body
https://www.benchchem.com/product/b155025?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cethexonium-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause an allergic skin reaction (Skin Sensitization - Category 1)[1]

Causes serious eye irritation (Serious Eye Damage/Eye Irritation - Category 2)[1]

Harmful if inhaled (Acute Toxicity, Inhalation - Category 4)[1]

GHS Pictograms:

Danger

Hazard Statements:

H301: Toxic if swallowed[1]

H315: Causes skin irritation[1]

H317: May cause an allergic skin reaction[1]

H319: Causes serious eye irritation[1]

H332: Harmful if inhaled[1]

Personal Protective Equipment (PPE)
A comprehensive barrier against exposure is necessary when handling Cethexonium
bromide. The following personal protective equipment is mandatory.
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles or a full-face shield.

Safety glasses must have side shields.[2][3]

Hand Protection

Compatible, chemical-resistant gloves (e.g.,

disposable nitrile gloves for incidental

exposure). For prolonged contact, consider

double-gloving or using more robust gloves.[2]

Body Protection

A chemical-resistant lab coat or apron. For

larger quantities or risk of splashing, full

protective clothing is required.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used when

handling the powder form, if ventilation is

inadequate, or if there is a risk of inhalation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Cethexonium bromide is essential to maintain a safe

laboratory environment.

1. Preparation:

Designated Area: All work with Cethexonium bromide must be conducted in a designated,

well-ventilated area, preferably within a chemical fume hood.[4]

Safety Equipment Check: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]

Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials (e.g., inert absorbent material like sand or diatomite), and clearly labeled waste

disposal containers before beginning work.[4]

2. Handling:
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Weighing: If weighing the solid form, do so in a ventilated enclosure or fume hood to

minimize dust generation.[5]

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing.

General Handling: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly after handling.[5]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage for the solid powder is at 0-4°C for the short term (days to weeks) or

-20°C for the long term (months to years).[7]

Experimental Workflow for Handling Cethexonium
Bromide
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for Safe Handling of Cethexonium Bromide.
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Emergency and Disposal Plan
1. First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][5]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[8] If skin

irritation or a rash occurs, get medical

advice/attention. Wash clothing before reuse.[5]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[5]

2. Spill Response:

Small Spills: For small spills, absorb with a non-combustible, inert material (e.g., sand,

diatomite) and place in a suitable container for disposal.[4]

Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not

let the product enter drains. Wear appropriate PPE, including respiratory protection.

Cleaning: After material pickup is complete, decontaminate surfaces and equipment by

scrubbing with alcohol.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/96137.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://pim-resources.coleparmer.com/sds/96137.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/96137.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://pim-resources.coleparmer.com/sds/96137.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1260/Cetrimonium-bromide-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Disposal Plan:

Chemical Waste: Dispose of Cethexonium bromide and any contaminated materials in

accordance with local, state, and federal regulations.[4] Do not dispose of it down the drain

or with household waste.

Container Disposal: Handle uncleaned containers as you would the product itself.

Logical Relationship for Emergency Response
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Caption: Emergency Response Protocol for Cethexonium Bromide Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

